![molecular formula C19H17NO4 B5672590 benzyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate](/img/structure/B5672590.png)
benzyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves condensation reactions, O-alkylation, O-acylation, and reactions with carbonyl compounds. For instance, a study by Raskil’dina et al. (2018) discusses the preparation of isomers through reactions of butanetriol with paraformaldehyde, followed by various subsequent reactions (Raskil’dina, Borisova, & Zlotskii, 2018). These methodologies offer insights into the synthesis of complex molecules that share structural similarities with benzyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate.
Molecular Structure Analysis
The molecular structure of compounds like benzyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate is crucial for understanding their chemical behavior. Studies on related compounds, such as the synthesis and stereochemistry of chromanones and chromanols with bulky substituents, provide valuable information on the spatial arrangement and possible isomerism within similar structures (Kabuto, Kikuchi, Yamaguchi, & Inoue, 1973).
Chemical Reactions and Properties
The chemical reactivity of this compound involves interactions with various reagents and catalysts. For example, the palladium(0)-catalyzed synthesis of related molecules, such as 2-vinyl-2,3-dihydro-benzo[1,4]dioxins, showcases the compound's ability to undergo tandem allylic substitution reactions, providing insight into its reactivity and potential transformations (Massacret et al., 1999).
Physical Properties Analysis
The physical properties, such as melting points, solubility, and phase behavior, are essential for practical applications. Studies on fluoro-substituted compounds reveal how structural modifications can affect these properties, offering parallels to how adjustments in the structure of benzyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate might influence its physical characteristics (Gray, Hird, Lacey, & Toyne, 1989).
Chemical Properties Analysis
Understanding the chemical properties includes analyzing the compound's stability, reactivity with different classes of chemicals, and potential for forming derivatives. Research on benzoxepine derivatives, for instance, gives insights into the anti-inflammatory properties and chemical stability of structurally related compounds (Martin, Setescak, Spaulding, & Helsley, 1984).
properties
IUPAC Name |
benzyl 4-(1,3-dioxoisoindol-2-yl)butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO4/c21-17(24-13-14-7-2-1-3-8-14)11-6-12-20-18(22)15-9-4-5-10-16(15)19(20)23/h1-5,7-10H,6,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXFMCDMWHAMFTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CCCN2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 4-(1,3-dioxoisoindol-2-yl)butanoate |
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